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Compound of Interest

Compound Name:
2-Hydroxy-2-(5-nitro-2-

thienyl)acetic Acid

Cat. No.: B13538626

Get Quote

Executive Summary
Nitro-thienyl acetic acids (and their close analogs like 5-nitro-2-thenoic acid) are electrophilic,

acidic heterocycles. Their safety profile is dominated by two mechanistic pillars:

Acidic Corrosivity: The carboxylic/acetic acid side chain (

) causes direct tissue irritation and potential corneal damage.

Nitro-Bioactivation: The nitrothiophene moiety is a "structural alert" for genotoxicity.

Metabolic reduction of the nitro group yields reactive hydroxylamines capable of forming

DNA adducts, necessitating their handling as Suspected Mutagens (GHS Category 2).

Chemical Identity & Physicochemical Properties
While various isomers exist, the 5-nitro-2-substituted congeners are the most industrially

relevant.
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Property
Data (Representative for
Class)

Relevance to Safety

Chemical Name
5-Nitro-2-thiophenecarboxylic

acid (Anchor Analog)

Primary reference for SDS

data.

CAS Number
6317-37-9 (Carboxylic acid

analog)
Identifier for inventory tracking.

Molecular Formula
High oxygen content; potential

energetic decomposition.

Appearance
Pale yellow to brown

crystalline powder

Dust explosion hazard if finely

divided.

Solubility
Soluble in hot water, alcohols,

DMSO

High mobility in biological

systems; rapid skin absorption.

Acidity (

)
~3.5 (Carboxylic); ~4.0 (Acetic)

Sufficiently acidic to cause

Grade 2 Skin/Eye irritation.

Toxicological Profile: The "Deep Dive"
Mechanism of Action: Nitroreduction & Genotoxicity
The toxicity of nitrothiophenes is not passive; it is metabolically driven. Unlike nitrobenzenes,

the thiophene ring is electron-rich, but the nitro group strongly withdraws density, making the

ring susceptible to nucleophilic attack and enzymatic reduction.

The Bioactivation Pathway:

Nitroreduction: Cytosolic nitroreductases (or bacterial enzymes in the Ames test) reduce the

group.

Reactive Intermediates: The reduction proceeds through a nitroso (

) intermediate to a hydroxylamine (

).
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DNA Damage: The hydroxylamine esterifies (via acetyltransferases/sulfotransferases) to

form a nitrenium ion, which covalently binds to guanine residues in DNA, causing mutations.

Figure 1: Metabolic Activation Pathway of Nitrothiophenes (Visualizing the conversion of the

parent compound to the DNA-reactive species)
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Caption: Step-wise bioactivation of the nitrothiophene moiety. The formation of the Nitrenium

Ion is the critical step leading to genotoxicity (Ames Positive).

Acute Toxicity & Irritation
Oral Toxicity: Generally Classified as Acute Tox. 4 (Harmful).[1]

values for thiophene derivatives often range from 400–1000 mg/kg (rat).

Skin/Eye: The acetic acid side chain donates protons (

), causing coagulation necrosis of proteins on contact.

Eyes: Risk of irreversible corneal opacity if not rinsed immediately (Cat. 2A/1).

Skin: Erythema and edema (Cat. 2).

Safety Data Sheet (SDS) Synthesis
This section consolidates data into a GHS-compliant framework. Use this data to populate local

SDS templates.
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GHS Classification
Hazard Class Category

Hazard Statement (H-
Code)

Acute Toxicity (Oral) 4 H302: Harmful if swallowed.

Skin Corrosion/Irritation 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation 2A
H319: Causes serious eye

irritation.

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects.[1]

STOT - Single Exposure 3
H335: May cause respiratory

irritation.

Precautionary Statements (P-Codes)
Prevention:

P201: Obtain special instructions before use.

P261: Avoid breathing dust/fume.[1]

P280: Wear protective gloves (Nitrile/Neoprene) and eye protection (Safety Goggles).

Response:

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[2]

Remove contact lenses.[2]

P308+P313: IF exposed or concerned: Get medical advice/attention.

Risk Management & Experimental Protocols
Handling Decision Tree
When introducing this compound into a workflow, follow this logic to determine engineering

controls.
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New Nitro-thienyl
Acid Synthesis

Physical Form?
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Caption: Operational workflow for selecting engineering controls based on physical state to

minimize inhalation and contact risks.

Safe Handling Protocol: Solubilization & Transfer
Objective: To prepare a stock solution without generating dust or aerosol.

Engineering Control: Perform all weighing operations inside a Class II Biological Safety

Cabinet or a dedicated Powder Weighing Station.
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Solvent Selection: Use DMSO or Methanol. Note: DMSO enhances skin permeability;

double-gloving is mandatory.

Neutralization (Spill Response):

Prepare a Sodium Carbonate (

) solution.

In case of a spill, cover the powder with paper towels dampened with the carbonate

solution to neutralize the acid and prevent dust dispersion.

Do NOT use bleach (hypochlorite) as it may react with the amine/nitro groups to form toxic

chloramines.

Waste Disposal
Classification: Hazardous Chemical Waste (Toxic, Corrosive).

Segregation: Keep separate from strong bases and oxidizers.

Destruction: Incineration is the preferred method. Chemical oxidation (e.g., Fenton's reagent)

can be used for pre-treatment but must be validated for complete nitro-group mineralization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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